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Get Quote

Prazepam-D5 Technical Summary

The table below summarizes key technical data for Prazepam-D5, a deuterated analog used primarily as an

internal standard in analytical chemistry.

Property

Description

IUPAC Name

Chemical Formula

Molecular Weight

CAS Number

Primary
Application

Solution Form

Storage

7-chloro-1-(cyclopropylmethyl)-5-(phenyl-d5)-1,3-dihydro-2H-1,4-benzodiazepin-
2-one [1]

C19H12CIDsN20 [2] [1] [3]
329.83 g/mol [1] [3]
152477-89-9 [2] [1] [3]

Internal standard for LC/MS or GC/MS analysis of Prazepam in urine, serum, and
plasma [2]

100 pg/mL in methanol [2]

-20°C [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1779668?utm_src=pdf-body
https://www.smolecule.com/products/s1779668?utm_src=pdf-interest
https://www.smolecule.com/products/s1779668?utm_src=pdf-body
https://www.smolecule.com/products/s1779668?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0754314.htm
https://www.sigmaaldrich.com/CZ/en/product/cerillian/p905
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0754314.htm
https://a-2-s.com/product/info/P621
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0754314.htm
https://a-2-s.com/product/info/P621
https://www.sigmaaldrich.com/CZ/en/product/cerillian/p905
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0754314.htm
https://a-2-s.com/product/info/P621
https://www.sigmaaldrich.com/CZ/en/product/cerillian/p905
https://www.sigmaaldrich.com/CZ/en/product/cerillian/p905
https://www.sigmaaldrich.com/CZ/en/product/cerillian/p905
https://www.smolecule.com/products/s1779668?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Synthesis of Prazepam and its Deuterated Analog

While a specific synthesis protocol for Prazepam-D5 is not detailed in the search results, its structure
indicates that deuterium is incorporated into the phenyl ring at the 5-position of the benzodiazepine

structure [1] [3].

The synthesis of the non-deuterated Prazepam provides context for its chemical origin. The following
diagram illustrates a common synthetic pathway, which likely shares precursors and steps with the deuterated

version.
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Acylation with
Cyclopropanecarbonyl Chloride

l

2-Cyclopropylcarbonylamino-
5-chlorobenzophenone (5.1.14)

l

Reduction with
LiAlH4

l

2-Cyclopropylmethylamino-
5-chlorobenzhydrol (5.1.15)

l

Oxidation with
MnO2

l

2-Cyclopropylmethylamino-
5-chlorobenzophenone (5.1.16)

l

Acylation with
Phthalimidacetyl Chloride

l

Protected Intermediate (5.1.17)
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Synthesis pathway of Prazepam, based on a published route [4].

Applications and Rationale for Deuterated Standards
Deuterated compounds like Prazepam-D5 are crucial in advanced analytical techniques for several reasons
[5]:

¢ Internal Standard: Added to samples before analysis to correct for losses during sample preparation
and instrument variability.

e Metabolic Tracing: Used to study how drugs are absorbed, distributed, metabolized, and excreted
(DMPK studies).

e Deuterium Isotope Effect: Replacing hydrogen with deuterium can slow down the metabolic
breakdown of a drug, potentially improving its half-life.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [prazepam D5 synthesis deuterated precursors]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1779668#prazepam-d5-

synthesis-deuterated-precursors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/products/b1779668#prazepam-d5-synthesis-deuterated-precursors
https://www.smolecule.com/products/b1779668#prazepam-d5-synthesis-deuterated-precursors
https://www.smolecule.com/products/b1779668#prazepam-d5-synthesis-deuterated-precursors
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1779668?utm_src=pdf-bulk
https://www.smolecule.com/products/s1779668?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

